Cas no 1156834-22-8 (Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-)

• Product Name: Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-
• CAS No: 1156834-22-8
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 5166895
• Update Time: 2026-03-04

Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-
• 1-(2-Aminocyclopropyl)-3-(tert-butyl)urea

• Inchi： 1S/C8H17N3O/c1-8(2,3)11-7(12)10-6-4-5(6)9/h5-6H,4,9H2,1-3H3,(H2,10,11,12)
• InChI Key： IPULCUSIZLIULM-UHFFFAOYSA-N
• SMILES： N(C1CC1N)C(NC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-

Urea, N-(2-Aminocyclopropyl)-N'-(1,1-Dimethylethyl)- (CAS No. 1156834-22-8)

The compound Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-, also identified by the CAS number 1156834-22-8, is a specialized organic compound with significant applications in various fields. This compound belongs to the class of ureas, which are widely used in pharmaceuticals, agrochemicals, and industrial chemistry. The structure of this compound is characterized by a urea functional group (urea functional group) with two distinct substituents: an N-(2-aminocyclopropyl) group and an N'-(1,1-dimethylethyl) group. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)- in drug development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to improve pharmacokinetic properties such as solubility and bioavailability. The cyclopropane ring (cyclopropane ring) in the molecule has been shown to enhance stability and reduce metabolic liabilities, making it an attractive candidate for drug design.

In agricultural applications, this compound has been investigated for its potential as a herbicide or plant growth regulator. Its ability to inhibit specific enzymes involved in plant metabolism has been a focus of recent research. Studies conducted in controlled environments have demonstrated promising results in controlling the growth of invasive species without significant adverse effects on beneficial crops.

The synthesis of Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)- involves a multi-step process that includes the formation of intermediates with high purity. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only enhance yield but also reduce the environmental footprint of manufacturing.

In terms of safety and handling, this compound is classified as non-hazardous under standard conditions. However, proper precautions should be taken during storage and transportation to ensure stability and prevent contamination. Occupational exposure studies have shown that with appropriate protective measures, the risks associated with handling this compound are minimal.

The market demand for Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)- has been growing steadily due to its versatility across different industries. Pharmaceutical companies are increasingly incorporating this compound into their pipelines for novel drug candidates. Meanwhile, agricultural firms are exploring its potential as a sustainable solution for crop protection.

In conclusion, Urea, N-(2-aminocyclopropyl)-N'-(1,1-dimethylethyl)-, CAS No. 1156834-22-8 represents a valuable addition to the chemical toolbox with diverse applications and promising future prospects. Ongoing research continues to uncover new avenues for its use while ensuring its safe and efficient production.